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Compound of Interest

Compound Name: Potassium manganate

Cat. No.: B078382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of potassium manganate, focusing on its
chemical formula, the oxidation state of manganese, its physicochemical properties, and
established experimental protocols for its synthesis.

Core Chemical Identity

Potassium manganate is an inorganic compound with the chemical formula K2MnQOa.[1][2][3]
It consists of two potassium (K*) cations and one manganate (MnOa42~) anion.[1][2] In this
compound, the manganese atom exists in the +6 oxidation state.[2] This is determined by
considering that each of the four oxygen atoms has an oxidation state of -2, and each of the
two potassium atoms has an oxidation state of +1. To maintain a neutral overall charge for the
compound, the manganese atom must have an oxidation state of +6.[4][5]

Potassium manganate is a notable intermediate in the industrial synthesis of potassium
permanganate (KMnQOa).[1] It presents as a distinctive green-colored salt.[1]

Physicochemical Properties

The key quantitative and qualitative properties of potassium manganate are summarized
below.
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Property Value/Description Source(s)
Chemical Formula K2MnOa [L1121[31[61[7]
Molecular Weight 197.13 g/mol [6]

Green or dark bluish-green
Appearance ) ] [11[3][6]
crystalline solid

Oxidation State of Mn +6 [2]

Melting Point 190 °C (decomposes) [6]

Soluble in water and alkaline
Solubility solutions.[2][3][6] Decomposes

in neutral or acidic water.[2][3]

Isostructural with potassium
Crystal Structure [1]
sulfate (K2S0a4)

Magnetic Properties Paramagnetic [1]

Chemical Relationships and Reactions

The chemical behavior of potassium manganate is dominated by its intermediate oxidation
state, allowing it to act as both an oxidizing and a reducing agent, though it is most known as a
precursor to the stronger oxidant, potassium permanganate.
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Caption: Oxidation state relationships between key manganese compounds.

A critical reaction of potassium manganate is its disproportionation in neutral or acidic
solutions. In this reaction, the manganese (+6) is simultaneously oxidized to manganese (+7)
and reduced to manganese (+4).
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3K2MnOa + 2H20 - 2KMnOa + MnOz + 4KOH[3]
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Caption: Disproportionation of potassium manganate in water.

Experimental Protocols: Synthesis of Potassium
Manganate

Several methods exist for the synthesis of potassium manganate, ranging from large-scale
industrial processes to common laboratory procedures.

Protocol 1: Industrial Synthesis via Oxidative Fusion

This method is the primary industrial route for producing potassium manganate as a
precursor to potassium permanganate.|[1]

e Reactants: Manganese dioxide (MnO3z), potassium hydroxide (KOH), and an oxidizing agent
such as oxygen (Oz) or potassium nitrate (KNO3).[1][3]

e Procedure: a. Finely ground manganese dioxide ore is mixed with a concentrated solution of
potassium hydroxide.[8] b. The mixture is heated (fused) in the presence of air (O2) or
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another oxidizing agent like KNOs.[1][3] c. The fusion process results in a green-colored melt
containing potassium manganate.[1]

o Chemical Equations:
o With oxygen: 2MnO2 + 4KOH + Oz — 2KzMnOa + 2H20[1]

o With potassium nitrate: MnO2 + 2KOH + KNOs — KzMnOas + KNO2z + H20[1]

Protocol 2: Laboratory Synthesis from Potassium
Permanganate and KOH

This is a common laboratory method that produces crystalline potassium manganate.[1][3][9]

e Reactants: Potassium permanganate (KMnOa4) and a concentrated solution of potassium
hydroxide (KOH).[1][9]

e Procedure: a. Prepare a concentrated solution of KOH in water (e.g., 10 g KOH in 10 ml
water).[9] b. Add powdered potassium permanganate (e.g., 10 g) to the KOH solution in an
evaporating dish.[9] c. Cautiously heat the mixture, stirring constantly, and maintain a
temperature between 120-140°C.[9] d. Continue heating for 10-15 minutes until the purple
color of permanganate has completely changed to the deep green of manganate.[9] e. Cool
the mixture thoroughly in an ice-salt bath.[9] f. The solid green crystals of potassium
manganate can be filtered, drained, and dried in a vacuum desiccator over a solid alkali.[9]

e Chemical Equation: 4KMnOas + 4KOH - 4K2MnOa + Oz + 2H20[1][3]

Protocol 3: Laboratory Synthesis via Thermal
Decomposition

A straightforward method for producing potassium manganate, though the product is
contaminated with manganese dioxide.[1]

e Reactant: Pure potassium permanganate (KMnOa) crystals or powder.

e Procedure: a. Heat the potassium permanganate crystals in a suitable vessel. b. The
permanganate will decompose upon heating. c. The resulting solid is a mixture of potassium
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manganate and manganese dioxide. The potassium manganate can be separated by
dissolving it in a suitable solvent, as MnOz is insoluble.[1]

e Chemical Equation: 2KMnOa4(s) — KzMnOa(s) + MnO2(s) + O2(g)[1]
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Caption: Overview of primary synthesis routes for potassium manganate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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